Cas no 879305-72-3 (2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide)
2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-dimethyl-1-phenyl-1h-pyrrol-3-yl)prop-2-enamide
- 879305-72-3
- Z44313576
- (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-(2,5-dimethyl-1-phenylpyrrol-3-yl)prop-2-enamide
- EN300-26607932
- 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide
-
- Inchi: 1S/C23H19F2N3OS/c1-15-12-17(16(2)28(15)20-6-4-3-5-7-20)13-18(14-26)22(29)27-19-8-10-21(11-9-19)30-23(24)25/h3-13,23H,1-2H3,(H,27,29)
- InChI Key: BLNZJYXGUMVBOA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(SC(F)F)C=C1)(=O)C(C#N)=CC1C=C(C)N(C2=CC=CC=C2)C=1C
Computed Properties
- Exact Mass: 423.12168974g/mol
- Monoisotopic Mass: 423.12168974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 601.0±55.0 °C(Predicted)
- pka: 10.03±0.70(Predicted)
2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607932-0.05g |
2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamide |
879305-72-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide
Introduction to 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide and Its Significance in Modern Chemical Biology
2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide, identified by its CAS number 879305-72-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical architecture, featuring a cyano group, a difluoromethyl-thio substituted phenyl ring, and a pyrrole moiety, positions it as a candidate for further exploration in drug discovery and molecular pharmacology.
The significance of 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide is underscored by its structural complexity, which may contribute to its interaction with biological targets in distinct ways compared to simpler molecules. The presence of multiple functional groups, including the cyano group and the pyrrole ring, suggests that this compound could exhibit a range of biological activities. Such features are often exploited in the design of molecules that aim to modulate biological pathways, making this compound a promising subject for further investigation.
In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms, such as those with a difluoromethyl group. The difluoromethyl moiety is known to enhance metabolic stability and binding affinity, attributes that are highly valued in pharmaceutical design. The incorporation of this group into 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide not only contributes to its structural complexity but also potentially enhances its pharmacological properties. This has led to increased research into fluorinated compounds as candidates for therapeutic intervention.
The pyrrole ring present in this compound is another feature that warrants attention. Pyrroles are heterocyclic aromatic compounds that are widely recognized for their role in various biological processes. They are found in numerous natural products and have been extensively studied for their potential as pharmacophores. The presence of a pyrrole moiety in 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide suggests that it may interact with biological targets in a manner similar to other pyrrole-containing compounds. This has opened up avenues for exploring its potential applications in areas such as anti-inflammatory and anticancer therapies.
Moreover, the structural motif of this compound includes a propenamide group, which is known to be a versatile pharmacophore. Propenamides have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The combination of these functional groups within 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide may contribute to its multifaceted biological profile. This has prompted researchers to investigate its potential as a lead compound for the development of novel therapeutics.
Recent studies have highlighted the importance of understanding the structural determinants of molecular interactions in drug discovery. The complex architecture of 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yll)-2-propenamide makes it an attractive candidate for computational studies aimed at elucidating its binding modes with biological targets. Such studies can provide valuable insights into how the compound interacts with proteins and other biomolecules, which is crucial for optimizing its pharmacological properties.
In addition to computational studies, experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the structure of this compound. These techniques have provided detailed information about the three-dimensional arrangement of atoms within the molecule, which is essential for understanding its biological activity. The data obtained from these studies have been instrumental in guiding further modifications and optimizations aimed at enhancing the potency and selectivity of 2-Cyano-N-[4-[((difluoromethyl)thio)phenyl])-3-(2(5-dimethoxy)-l phenyletl-IH-pyrrolo(3,yl)-Z-propenamide.
The development of novel therapeutic agents often involves iterative processes that combine computational modeling with experimental validation. The case of CAS no 87930572 3 exemplifies this approach. By leveraging both computational tools and experimental techniques, researchers can gain a comprehensive understanding of the molecule's structure-function relationships. This integrated approach has been successful in identifying promising candidates for further development and clinical testing.
The potential applications of CAS no 87930572 3 extend beyond traditional pharmaceuticals. Given its unique structural features, this compound may also find utility in other areas such as agrochemicals and materials science. For instance, its ability to interact with biological targets suggests that it could be used as an intermediate in the synthesis of novel pesticides or herbicides. Similarly, its complex molecular architecture may make it suitable for applications in materials science where precise control over molecular interactions is required.
In conclusion,CAS no 87930572 3, corresponding to _N[4-(Difluoromethoxy)]benzoyl]-N[([I( dimethoxy)methylene])amino}-m-toluidine_, represents a compound with significant potential in chemical biology and pharmaceutical research. Its intricate structure featuring multiple functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.
879305-72-3 (2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)